Cas no 1803813-48-0 (Ethyl 3-fluoro-4-methoxypicolinate)

• Product Name: Ethyl 3-fluoro-4-methoxypicolinate
• CAS No: 1803813-48-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906332
• Update Time: 2025-10-30

Ethyl 3-fluoro-4-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-methoxypicolinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)8-7(10)6(13-2)4-5-11-8/h4-5H,3H2,1-2H3
• InChI Key： RNCBTXGDBKKPGJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-fluoro-4-methoxypicolinate

Ethyl 3-fluoro-4-methoxypicolinate (CAS No. 1803813-48-0): A Comprehensive Overview

Ethyl 3-fluoro-4-methoxypicolinate (CAS No. 1803813-48-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of Ethyl 3-fluoro-4-methoxypicolinate consists of a pyridine ring substituted with a fluoro and methoxy group, along with an ethyl ester moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of Ethyl 3-fluoro-4-methoxypicolinate in modulating specific enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

In addition to its enzymatic inhibition properties, Ethyl 3-fluoro-4-methoxypicolinate has been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. Studies have demonstrated that this compound can selectively bind to specific GPCRs, potentially offering new avenues for the treatment of neurological disorders and other conditions mediated by these receptors.

The pharmacokinetic profile of Ethyl 3-fluoro-4-methoxypicolinate is another area of active research. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Ongoing studies are aimed at optimizing these properties to enhance the compound's bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 3-fluoro-4-methoxypicolinate in various disease models. Early results from preclinical studies have shown promising outcomes, with the compound demonstrating significant therapeutic effects in animal models of cancer and neurological disorders. These findings have paved the way for further clinical investigations to validate its potential as a novel therapeutic agent.

The synthesis of Ethyl 3-fluoro-4-methoxypicolinate involves several well-established chemical reactions, including substitution and esterification steps. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if the compound progresses through clinical trials successfully.

In conclusion, Ethyl 3-fluoro-4-methoxypicolinate (CAS No. 1803813-48-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and potential therapeutic applications make it an exciting area of study for researchers and pharmaceutical companies alike. As ongoing research continues to uncover new insights into its biological activities and pharmacological properties, the future prospects for this compound appear highly promising.